Cas no 23699-40-3 (Ethanone,1-[4-(2-nitrophenoxy)phenyl]-)

Ethanone,1-[4-(2-nitrophenoxy)phenyl]- structure
23699-40-3 structure
Product Name:Ethanone,1-[4-(2-nitrophenoxy)phenyl]-
CAS No:23699-40-3
MF:C14H11NO4
MW:257.241443872452
CID:240012
PubChem ID:9212464
Update Time:2025-04-19

Ethanone,1-[4-(2-nitrophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-(2-nitrophenoxy)phenyl]-
    • 1-(4-(2-NITROPHENOXY)PHENYL)ETHANONE
    • 4-Acetylphenyl 2-nitrophenyl ether
    • Acetophenone,4'-(o-nitrophenoxy)- (8CI)
    • SCHEMBL5179219
    • AKOS008922609
    • DTXSID60429394
    • Ethanone, 1-[4-(2-nitrophenoxy)phenyl]-
    • 1-[4-(2-nitrophenoxy)phenyl]ethanone
    • 23699-40-3
    • Inchi: 1S/C14H11NO4/c1-10(16)11-6-8-12(9-7-11)19-14-5-3-2-4-13(14)15(17)18/h2-9H,1H3
    • InChI Key: LMJUIIVLTHMZRA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 257.06883
  • Monoisotopic Mass: 257.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
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